Cas no 716341-27-4 (cyclobutyl-(4-methylsulfanylphenyl)methanone)
Cyclobutyl-(4-methylsulfanylphenyl)methanone is a specialized organic compound featuring a cyclobutyl ketone moiety linked to a 4-methylsulfanylphenyl group. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The presence of the methylsulfanyl group enhances electron density, making it a versatile intermediate for further functionalization, such as oxidation to sulfoxides or sulfones. Its cyclobutyl ring offers steric constraints that may influence conformational properties in target molecules. The compound is typically used in research settings for exploring structure-activity relationships or as a building block in complex organic synthesis. Proper handling under inert conditions is recommended due to potential sensitivity.
716341-27-4 structure
Product Name:cyclobutyl-(4-methylsulfanylphenyl)methanone
CAS No:716341-27-4
MF:C12H14OS
MW:206.303962230682
MDL:MFCD03841258
CID:870294
PubChem ID:24724124
Update Time:2025-10-29
cyclobutyl-(4-methylsulfanylphenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- cyclobutyl-(4-methylsulfanylphenyl)methanone
- Cyclobutyl 4-thiomethylphenyl ketone
- cyclobutyl-(4-methylsulfanyl-phenyl)-methanone
- Cyclobutyl[4-(methylsulfanyl)phenyl]methanone
- 716341-27-4
- DTXSID80642523
- WTLQMMBYEQFMGM-UHFFFAOYSA-N
- cyclobutyl(4-(methylthio)phenyl)methanone
- SCHEMBL5187550
- MFCD03841258
- AKOS016019979
-
- MDL： MFCD03841258
- Inchi： 1S/C12H14OS/c1-14-11-7-5-10(6-8-11)12(13)9-3-2-4-9/h5-9H,2-4H2,1H3
- InChI Key： WTLQMMBYEQFMGM-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(=CC=1)C(C1CCC1)=O
Computed Properties
- Exact Mass: 206.07700
- Monoisotopic Mass: 206.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.37000
- LogP: 3.39130
cyclobutyl-(4-methylsulfanylphenyl)methanone Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
cyclobutyl-(4-methylsulfanylphenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204070-1g |
Cyclobutyl 4-thiomethylphenyl ketone |
716341-27-4 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 204070-2g |
Cyclobutyl 4-thiomethylphenyl ketone |
716341-27-4 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| Fluorochem | 204070-5g |
Cyclobutyl 4-thiomethylphenyl ketone |
716341-27-4 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| abcr | AB364110-1 g |
Cyclobutyl 4-thiomethylphenyl ketone, 97%; . |
716341-27-4 | 97% | 1 g |
€841.90 | 2023-07-19 | |
| abcr | AB364110-2 g |
Cyclobutyl 4-thiomethylphenyl ketone, 97%; . |
716341-27-4 | 97% | 2 g |
€1,415.70 | 2023-07-19 | |
| abcr | AB364110-1g |
Cyclobutyl 4-thiomethylphenyl ketone, 97%; . |
716341-27-4 | 97% | 1g |
€840.60 | 2025-04-16 | |
| abcr | AB364110-2g |
Cyclobutyl 4-thiomethylphenyl ketone, 97%; . |
716341-27-4 | 97% | 2g |
€1413.50 | 2025-04-16 | |
| A2B Chem LLC | AH17186-1g |
Cyclobutyl 4-thiomethylphenyl ketone |
716341-27-4 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH17186-2g |
Cyclobutyl 4-thiomethylphenyl ketone |
716341-27-4 | 97% | 2g |
$984.00 | 2024-04-19 | |
| A2B Chem LLC | AH17186-5g |
Cyclobutyl 4-thiomethylphenyl ketone |
716341-27-4 | 97% | 5g |
$1989.00 | 2024-04-19 |
cyclobutyl-(4-methylsulfanylphenyl)methanone Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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